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Compound of Interest

Compound Name: Cy5-YNE

Cat. No.: B8068887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for Cy5-
YNE (Sulfo-Cyanine5-alkyne), a fluorescent probe widely utilized in biomedical research and

drug development. This document outlines the known physicochemical properties, safe

handling procedures, storage requirements, and detailed experimental protocols for its primary

application in copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click

chemistry."

Compound Identification and Properties
Cy5-YNE is a reactive fluorescent dye containing a terminal alkyne group, enabling its covalent

attachment to azide-modified molecules.[1][2] Its core structure comprises the well-established

cyanine 5 (Cy5) fluorophore, which imparts its characteristic far-red fluorescence. The

sulfonate groups present in the "Sulfo-" variant enhance its water solubility.[3][4]
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Property Data Source(s)

Synonyms
Sulfo-Cyanine5-alkyne, Sulfo-

Cy5 alkyne
[3]

CAS Number 1345823-20-2

Molecular Formula C36H43N3O7S2

Molecular Weight 693.87 g/mol

Excitation Maximum (Ex) ~650 nm

Emission Maximum (Em) ~665-680 nm

Purity >95.0% (HPLC)

Solubility

Soluble in DMSO and DMF.

The sulfo- derivative has

enhanced water solubility.

Safety and Handling Precautions
While a comprehensive Material Safety Data Sheet (MSDS) with specific quantitative toxicity

data for Cy5-YNE is not readily available, a risk assessment based on its constituent functional

groups—a cyanine dye and a terminal alkyne—is crucial.

General Handling:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles with side

shields, a lab coat, and chemical-resistant gloves.

Avoid inhalation of dust or solutions.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Wash hands thoroughly after handling.
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Specific Hazards:

Terminal Alkyne Reactivity: Terminal alkynes can form explosive metal acetylides with certain

heavy metals, such as copper(I), silver, and mercury. While copper(I) is a catalyst in its

intended click chemistry reaction, it is crucial to avoid the accumulation of dry copper

acetylide intermediates. Reactions should be performed in solution, and reaction vessels

should be thoroughly cleaned.

Cyanine Dye Cytotoxicity: Some cyanine dyes have been shown to exhibit cytotoxicity,

potentially through mitochondrial targeting. Studies on Cy5 derivatives have indicated

potential photoinduced cytotoxicity. The overall toxicity of Cy5-YNE has not been fully

elucidated, and it should be handled with care, assuming potential toxicity.

Flammability: As an organic compound, Cy5-YNE is flammable. Keep away from open

flames and other ignition sources.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of Cy5-YNE.
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Storage Condition Duration Source(s)

Dry, solid form
Indefinitely at -20°C or -80°C,

protected from light.

Stock solution in DMSO

Up to 6 months at -80°C; up to

1 month at -20°C. Protect from

light.

Recommendations:

Upon receipt, store the lyophilized solid at -20°C or below.

For preparing stock solutions, use anhydrous DMSO or DMF.

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes.

Always protect the solid compound and its solutions from light to prevent photobleaching.

Experimental Protocols
The primary application of Cy5-YNE is its conjugation to azide-containing molecules via

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

General Protocol for CuAAC Labeling
This protocol provides a general starting point for the labeling of an azide-containing

biomolecule with Cy5-YNE. Optimization of reactant concentrations, reaction time, and

temperature may be necessary for specific applications.

Materials:

Cy5-YNE

Azide-modified biomolecule (e.g., protein, nucleic acid)

Copper(II) sulfate (CuSO4)
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Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand (optional, but

recommended for biomolecules)

Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

Anhydrous DMSO

Procedure:

Prepare a 10 mM stock solution of Cy5-YNE in anhydrous DMSO.

Prepare a 50 mM stock solution of CuSO4 in deionized water.

Prepare a 100 mM stock solution of sodium ascorbate in deionized water. This solution

should be made fresh.

(Optional) Prepare a 10 mM stock solution of TBTA in DMSO.

In a microcentrifuge tube, combine the following in order:

Azide-containing biomolecule in reaction buffer.

Cy5-YNE stock solution (typically a 2-10 fold molar excess over the azide).

(Optional) TBTA stock solution (to a final concentration of 50-100 µM).

CuSO4 stock solution (to a final concentration of 50-100 µM).

Sodium ascorbate stock solution (to a final concentration of 0.5-1 mM).

Vortex the reaction mixture gently.

Incubate the reaction at room temperature for 1-4 hours, protected from light.

Purify the labeled product using an appropriate method for your biomolecule (e.g., size

exclusion chromatography, dialysis, or precipitation) to remove excess dye and catalyst.
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Visualizations
Logical Workflow for Safe Handling of Cy5-YNE

Figure 1. Safe Handling Workflow for Cy5-YNE
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Cy5-YNE.

Experimental Workflow for CuAAC Labeling with Cy5-
YNE

Figure 2. Experimental Workflow for CuAAC
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Caption: A typical experimental workflow for CuAAC labeling.
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Simplified Signaling Pathway Visualization (Example
Application)
This diagram illustrates a hypothetical scenario where a Cy5-YNE labeled protein is used to

track its interaction within a simplified signaling pathway.

Figure 3. Tracking a Labeled Protein in a Pathway
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Caption: Example of tracking a Cy5-YNE labeled protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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